Cas no 1805086-96-7 (2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid)

2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid is a fluorinated pyridine derivative with a cyano and difluoromethyl substituent, offering unique reactivity and structural versatility for synthetic applications. The presence of electron-withdrawing groups, including the cyano and fluorine substituents, enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to improved metabolic stability and bioavailability in derived compounds. Its acetic acid moiety allows for further functionalization, making it valuable for coupling reactions or derivatization. This compound is particularly suited for constructing heterocyclic frameworks or modifying bioactive molecules, where its distinct substitution pattern can influence electronic and steric properties.

2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid structure

1805086-96-7 structure

Product Name:2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid

CAS No:1805086-96-7

MF:C₉H₅F₃N₂O₂

MW:230.143412351608

CID:4871804

Update Time:2025-05-24

2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid
- Inchi： 1S/C9H5F3N2O2/c10-5-2-6(9(11)12)14-7(3-13)4(5)1-8(15)16/h2,9H,1H2,(H,15,16)
- InChI Key： UWAAUKFLSZGLSE-UHFFFAOYSA-N
- SMILES： FC1=CC(C(F)F)=NC(C#N)=C1CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 315
XLogP3: 1.1
Topological Polar Surface Area: 74

2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029047436-1g	2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid	1805086-96-7	97%	1g	$1,519.80	2022-04-01

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Additional information on 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid

Comprehensive Overview of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS No. 1805086-96-7)

The compound 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid (CAS No. 1805086-96-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a cyano group, difluoromethyl group, and fluorine substitution, makes it a versatile intermediate for synthesizing advanced functional materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, crop protection, and electronic materials.

One of the most compelling aspects of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid is its role in the development of novel pharmaceutical intermediates. The presence of fluorine atoms enhances the bioavailability and metabolic stability of drug candidates, a feature highly sought after in modern medicinal chemistry. Recent studies have explored its utility in designing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases. This compound's ability to act as a building block for complex molecules underscores its importance in synthetic chemistry.

In the agrochemical sector, 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid has shown promise as a precursor for crop protection agents. The difluoromethyl group is known to improve the efficacy of herbicides and fungicides, addressing global challenges such as pesticide resistance and environmental sustainability. With the rising focus on green chemistry and sustainable agriculture, this compound is being investigated for its potential to reduce the ecological footprint of agrochemicals while maintaining high performance.

From a material science perspective, the fluoropyridine core of this compound offers exceptional electronic properties, making it suitable for applications in organic electronics and optoelectronic devices. Its incorporation into polymers and small-molecule semiconductors has been explored to enhance charge transport and light-emitting efficiency, catering to the booming demand for flexible displays and energy-efficient lighting solutions. The compound's compatibility with thin-film technologies further expands its utility in next-generation electronic applications.

The synthesis and characterization of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are critical for its use in sensitive applications. Analytical data, including mass spectrometry and X-ray crystallography, further validate its structural integrity, providing researchers with reliable benchmarks for further modifications and derivatizations.

As the scientific community continues to explore the potential of 2-Cyano-6-(difluoromethyl)-4-fluoropyridine-3-acetic acid, its relevance in addressing contemporary challenges in healthcare, agriculture, and technology becomes increasingly evident. Whether it's the development of next-generation therapeutics, eco-friendly agrochemicals, or advanced materials, this compound stands at the forefront of innovation. Its multifaceted applications and robust synthetic accessibility position it as a key player in the ongoing evolution of chemical sciences.